Cas no 1805990-41-3 (2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1805990-41-3
• MF: C₆H₂Cl₂F₂IN
• MW: 323.894058704376
• CID: 4850233
• Update Time: 2025-11-01

2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H2Cl2F2IN/c7-3-1-2(11)4(6(9)10)5(8)12-3/h1,6H
• InChI Key： BXUZBISAFCNTSC-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1C(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine

Comprehensive Overview of 2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805990-41-3)

2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805990-41-3) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features make it a valuable building block for developing novel crop protection agents and bioactive compounds, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the agrochemical industry has witnessed a surge in interest for halogenated pyridines, particularly those with fluorine and iodine substitutions. These modifications enhance the biological activity and environmental stability of derived products. 2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine exemplifies this trend, offering researchers a versatile scaffold for designing next-generation pesticides and herbicides. Its relevance is further underscored by the increasing focus on precision agriculture and green chemistry, where efficiency and eco-friendliness are paramount.

The synthesis and application of CAS No. 1805990-41-3 are often discussed in the context of cross-coupling reactions and catalysis, which are pivotal in modern organic chemistry. Researchers frequently explore its reactivity in Suzuki-Miyaura and Negishi couplings, leveraging its iodo group for selective functionalization. Such transformations are essential for creating complex molecules with tailored properties, addressing challenges in drug discovery and material science.

From an industrial perspective, the scalability of 2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine production is a key consideration. Manufacturers are investing in process optimization and cost-effective methodologies to meet the rising demand. This aligns with broader market trends, where high-value intermediates are prioritized for their role in streamlining supply chains and reducing time-to-market for end products.

Environmental and regulatory aspects also play a crucial role in the adoption of CAS No. 1805990-41-3. As global standards for chemical safety and sustainability tighten, stakeholders are evaluating the compound's lifecycle impact. Innovations in waste reduction and energy-efficient synthesis are being explored to align with circular economy principles, ensuring compliance while maintaining performance.

In summary, 2,6-Dichloro-3-(difluoromethyl)-4-iodopyridine (CAS No. 1805990-41-3) represents a convergence of scientific innovation and industrial relevance. Its applications span agrochemicals, pharmaceuticals, and advanced materials, making it a focal point for researchers and manufacturers alike. As the chemical industry evolves, this compound is poised to play a pivotal role in addressing contemporary challenges through its unique properties and adaptability.